5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride

• IUPAC Name: 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride
• InChI: InChI=1S/C7H3F2NO4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)
• InChI Key: AKIOCTWFSSQTAB-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)S(=O)(=O)F)OC(=O)N2
• Molecular Formula: C7H3F2NO4S
• Molecular Weight: 235.17 g/mol

Description

5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride, also known as DBD-F, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a sulfonamide-based fluorogenic probe that is widely used in biochemistry and molecular biology.

Mechanism of Action

5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride is a sulfonamide-based fluorogenic probe that is highly sensitive to changes in pH. The probe contains a fluorophore that is quenched by the sulfonamide group. When the probe binds to an enzyme or protein, the sulfonamide group is cleaved, resulting in the release of the fluorophore and an increase in fluorescence. This change in fluorescence can be used to detect enzyme activity or protein-protein interactions.
Biochemical and Physiological Effects:
5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride has been shown to have minimal toxicity and does not interfere with cellular processes. It has been used to study the activity of various enzymes, including caspases, proteases, and kinases. 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride has also been used to study the pH changes that occur during apoptosis and other cellular processes.

Advantages and Limitations for Lab Experiments

5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride has several advantages for use in lab experiments. It is a highly sensitive probe that can detect enzyme activity and protein-protein interactions with high specificity. It is also easy to use and can be used in a variety of experimental setups. However, 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride has some limitations, including its sensitivity to changes in pH and its limited stability in aqueous solutions.

Future Directions

There are several future directions for research on 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride. One area of interest is the development of new probes based on the 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride structure that are more stable and have improved sensitivity. Another area of interest is the use of 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride in the study of other cellular processes, such as autophagy and inflammation. Additionally, 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride could be used in the development of new therapeutics for the treatment of diseases, such as cancer and neurodegenerative disorders.
Conclusion:
5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride is a sulfonamide-based fluorogenic probe that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly used as a fluorescent probe to detect enzyme activity, protein-protein interactions, and intracellular pH changes. 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride has several advantages for use in lab experiments, including its high sensitivity and specificity. However, it also has some limitations, including its sensitivity to changes in pH and limited stability in aqueous solutions. There are several future directions for research on 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride, including the development of new probes and the use of 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride in the study of other cellular processes.

Synthesis Methods

5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride can be synthesized by reacting 5-fluoro-2-oxo-1,3-benzoxazole-6-sulfonyl chloride with a primary amine. The reaction yields a sulfonamide-based fluorogenic probe that is highly sensitive to changes in pH and can be used to detect enzyme activity and protein-protein interactions.

Scientific Research Applications

5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride has a wide range of applications in scientific research. It is commonly used as a fluorescent probe to detect enzyme activity, protein-protein interactions, and intracellular pH changes. It has also been used to study the mechanism of action of proteases and other enzymes. 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl fluoride is particularly useful in the study of cysteine proteases, such as caspases, which play a critical role in apoptosis.